Cas no 83249-09-6 (methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate)

methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate structure
83249-09-6 structure
Product Name:methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate
CAS No:83249-09-6
MF:C13H14O2
MW:202.249063968658
MDL:MFCD29037307
CID:4205627
Update Time:2024-01-23

methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-phenyl-, methyl ester
    • Methyl-3-phenylbicyclo[1.1.1]pentane-1-carboxylate
    • 3-Phenyl-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester
    • methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate
    • Methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate (ACI)
    • MDL: MFCD29037307
    • Inchi: 1S/C13H14O2/c1-15-11(14)13-7-12(8-13,9-13)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
    • InChI Key: RXQCXJUDDTUYLI-UHFFFAOYSA-N
    • SMILES: O=C(C12CC(C1)(C1C=CC=CC=1)C2)OC

methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0899-1g
3-Phenyl-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester
83249-09-6 96%
1g
8463.46CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0899-5g
3-Phenyl-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester
83249-09-6 96%
5g
33904.74CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0899-500mg
3-Phenyl-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester
83249-09-6 96%
500mg
4655.75CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0899-250mg
3-Phenyl-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester
83249-09-6 96%
250mg
2756.14CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0899-100mg
3-Phenyl-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester
83249-09-6 96%
100mg
1797.85CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0899-50mg
3-Phenyl-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester
83249-09-6 96%
50mg
1322.95CNY 2021-05-08
Apollo Scientific
OR312387-100mg
Methyl-3-phenylbicyclo[1.1.1]pentane-1-carboxylate
83249-09-6
100mg
£324.00 2024-05-22
Apollo Scientific
OR312387-250mg
Methyl-3-phenylbicyclo[1.1.1]pentane-1-carboxylate
83249-09-6
250mg
£645.00 2024-05-22
Apollo Scientific
OR312387-1g
Methyl-3-phenylbicyclo[1.1.1]pentane-1-carboxylate
83249-09-6
1g
£1295.00 2024-05-22
eNovation Chemicals LLC
Y1007609-100mg
methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate
83249-09-6 97%
100mg
$340 2024-07-21

methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Methyllithium Solvents: Diethyl ether ;  -30 °C
1.2 Solvents: Diethyl ether ;  0 °C; 4 d, rt
1.3 Solvents: Diethoxymethane ;  5 h; 12 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water
Reference
3-aminobicyclo[1.1.1]pentane-1-carboxylic acid derivatives: Synthesis and incorporation into peptides
Paetzel, Michael; et al, European Journal of Organic Chemistry, 2004, (3), 493-498

Production Method 2

Reaction Conditions
Reference
Bicyclo[1.1.1]pentane-Derived Building Blocks for Click Chemistry
Kokhan, Serhii O.; et al, European Journal of Organic Chemistry, 2017, 2017(43), 6450-6456

Production Method 3

Reaction Conditions
Reference
Improving Nonspecific Binding and Solubility: Bicycloalkyl Groups and Cubanes as para-Phenyl Bioisosteres
Auberson, Yves P. ; et al, ChemMedChem, 2017, 12(8), 590-598

Production Method 4

Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0.5 - 12 h, 25 °C
2.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Tetrahydrofuran ;  10 min, 25 °C
2.2 Solvents: Toluene ;  1 h, 25 °C
2.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Redox-Active Esters in Fe-Catalyzed C-C Coupling
Toriyama, Fumihiko; et al, Journal of the American Chemical Society, 2016, 138(35), 11132-11135

Production Method 5

Reaction Conditions
1.1 Reagents: Magnesium ,  Lithium chloride Solvents: Tetrahydrofuran ;  5 min, 25 °C
1.2 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ;  5 min, 25 °C; 25 °C → 0 °C
1.3 0 °C; 1 h, 25 °C
2.1 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  25 °C
3.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Tetrahydrofuran ;  10 min, 25 °C
3.2 Solvents: Toluene ;  1 h, 25 °C
3.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Redox-Active Esters in Fe-Catalyzed C-C Coupling
Toriyama, Fumihiko; et al, Journal of the American Chemical Society, 2016, 138(35), 11132-11135

Production Method 6

Reaction Conditions
Reference
Polar substituent effects in 1,3-disubstituted bicyclo[1.1.1]pentanes
Applequist, Douglas E.; et al, Journal of Organic Chemistry, 1982, 47(25), 4985-95

Production Method 7

Reaction Conditions
1.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Tetrahydrofuran ;  10 min, 25 °C
1.2 Solvents: Toluene ;  1 h, 25 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Redox-Active Esters in Fe-Catalyzed C-C Coupling
Toriyama, Fumihiko; et al, Journal of the American Chemical Society, 2016, 138(35), 11132-11135

Production Method 8

Reaction Conditions
1.1 Reagents: Methyllithium Solvents: Diethyl ether
1.2 -
1.3 -
Reference
Bicyclo[1.1.1]pentane-Derived Building Blocks for Click Chemistry
Kokhan, Serhii O.; et al, European Journal of Organic Chemistry, 2017, 2017(43), 6450-6456

Production Method 9

Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  25 °C
2.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Tetrahydrofuran ;  10 min, 25 °C
2.2 Solvents: Toluene ;  1 h, 25 °C
2.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Redox-Active Esters in Fe-Catalyzed C-C Coupling
Toriyama, Fumihiko; et al, Journal of the American Chemical Society, 2016, 138(35), 11132-11135

Production Method 10

Reaction Conditions
1.1 Reagents: Methyllithium Solvents: Diethyl ether
2.1 -
2.2 -
Reference
Bicyclo[1.1.1]pentane-Derived Building Blocks for Click Chemistry
Kokhan, Serhii O.; et al, European Journal of Organic Chemistry, 2017, 2017(43), 6450-6456

methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate Raw materials

methyl 3-phenylbicyclo[1.1.1]pentane-1-carboxylate Preparation Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.